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Compound of Interest

Compound Name: 1-Hydroxypyrene

Cat. No.: B7796919

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety
protocols and logistical plans for working with 1-Hydroxypyrene, a key biomarker for polycyclic
aromatic hydrocarbon (PAH) exposure.[1] Adherence to these guidelines is critical for
minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 1-Hydroxypyrene, a comprehensive approach to personal protection is
necessary to prevent exposure through skin contact, inhalation, or eye contact. The following
table outlines the required PPE.
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Protection Type

Specific Recommendations

Standards

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166[2]

Hand Protection

Wear appropriate protective

gloves.

Consult with your safety officer
for specific glove material

compatibility.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat is

standard.

Ensure clothing covers all

exposed skin.

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation. For large-scale
use, emergencies, or if dust is
generated, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.[3]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant

respirator use.

Operational Plan: Step-by-Step Handling

Procedures

1. Engineering Controls:

the workstation.[2]

2. Safe Handling Practices:

Avoid contact with skin and eyes.[2]

Ensure adequate ventilation, especially in confined areas.[3][4]

An eyewash station and safety shower should be readily accessible and in close proximity to
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e Do not breathe dust.[2] Avoid generating dusty conditions.

e Do not ingest. If swallowed, seek immediate medical assistance.[2]

e Use only in a well-ventilated area or outdoors.[2]

e Wash hands and any exposed skin thoroughly after handling.[2]

3. Storage:

« Store in a well-ventilated place.[2]

o Keep the container tightly closed.[2]

o Store locked up.[2]

e 1-Hydroxypyrene is light-sensitive; protect from light.[2][5]

It is classified as a combustible solid.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the
eyelids.[2][3] Remove contact lenses if present
and easy to do. Continue rinsing.[2][3] If eye

irritation persists, get medical advice/attention.

[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes.[3] If skin irritation occurs, get
medical advice/attention.[2] Wash clothing

before reuse.

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[2][3] If
not breathing, give artificial respiration.[3] Call a
POISON CENTER or doctor/physician if you

feel unwell.[2]

Ingestion

Clean mouth with water.[3] Do NOT induce
vomiting. If the person is conscious and alert,
rinse their mouth and have them drink 2-4

cupfuls of milk or water. Get medical attention.

[3]

Disposal Plan

Dispose of 1-Hydroxypyrene and any contaminated materials in a manner consistent with

federal, state, and local regulations. Do not let this chemical enter the environment.[2][3]

Sweep up and shovel spilled material into suitable, labeled containers for disposal.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Hydroxypyrene.
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Property Value
Molecular Formula C16H100
Molecular Weight 218.25 g/mol
Melting Point 179-182 °C

ACGIH BEI: 2.5 pg/L (approx. 1 pmol/mol

Biological Exposure Indices (BEI) o
creatinine)[6]

Germany (background reference): 0.3 ug/g

creatinine (non-smokers)[6]

No-biological-effect-level: 1.4 umol/mol

creatinine[7]

Emergency Workflow: 1-Hydroxypyrene Spill

The following diagram outlines the procedural steps for handling a minor spill of 1-
Hydroxypyrene.
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1-Hydroxypyrene Spill Response

SPILL DETECTED

IMMEDIATE ACTION

Alert personnel in the area

Don appropriate PPE:
- Goggles
- Gloves
- Lab Coat
- Respirator (if dusty)

Contain the spill
(Use dry, absorbent material)

Clean up the spill:
- Sweep or vacuum up material
- Avoid generating dust

Place spilled material and cleanup supplies
in a labeled, sealable container for disposal

Decontaminate the area
with soap and water

Dispose of waste according to
institutional and local regulations

Remove and decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a minor 1-Hydroxypyrene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b7796919?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-hydroxypyrene.html
https://www.fishersci.com/store/msds?partNumber=AC232272500&productDescription=1-HYDROXYPYRENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10519253&productDescription%3D1GR+1-Hydroxypyrene%2C+99+%25&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-W014075/1-Hydroxypyrene-SDS-MedChemExpress.pdf
https://isotope.com/polycyclic-aromatic-hydrocarbon-pah-standards-and-standard-mixtures/1-hydroxypyrene-13c6-in-toluene-clm-9012-1-2
https://isotope.com/polycyclic-aromatic-hydrocarbon-pah-standards-and-standard-mixtures/1-hydroxypyrene-13c6-in-toluene-clm-9012-1-2
https://www.hsl.gov.uk/media/1661190/bmgv_pah.docx
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://www.benchchem.com/product/b7796919#personal-protective-equipment-for-handling-1-hydroxypyrene
https://www.benchchem.com/product/b7796919#personal-protective-equipment-for-handling-1-hydroxypyrene
https://www.benchchem.com/product/b7796919#personal-protective-equipment-for-handling-1-hydroxypyrene
https://www.benchchem.com/product/b7796919#personal-protective-equipment-for-handling-1-hydroxypyrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7796919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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